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Compound of Interest

Compound Name: S-Methylisothiourea hemisulfate

Cat. No.: B046585

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
regulatory compliance. S-Methylisothiourea hemisulfate, a potent inhibitor of nitric oxide
synthases, requires careful management throughout its lifecycle, from acquisition to disposal.
This guide provides essential safety information and a step-by-step operational plan for its
proper disposal.

Immediate Safety and Handling Precautions

S-Methylisothiourea hemisulfate is classified as hazardous.[1] It is harmful if swallowed,
inhaled, or in contact with skin, and it can cause serious eye and skin irritation.[1] Inhalation
may also lead to respiratory irritation, drowsiness, or dizziness.[1] Therefore, strict adherence
to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses or goggles are essential to prevent eye contact.

Lab Coat: A lab coat must be worn to protect from skin contact.

Respiratory Protection: If there is a risk of inhalation, a respirator may be necessary.[1]
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All handling of S-Methylisothiourea hemisulfate should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for S-Methylisothiourea hemisulfate,
crucial for its safe handling and storage.

Property Value Source
LD50 (Oral, Rat) 800 mg/kg [1]
LD50 (Intraperitoneal, Mouse) 400 mg/kg [1]
LD50 (Intravenous, Mouse) 180 mg/kg [1]
Storage Temperature -20°C [2]
Solubility in PBS (pH 7.2) 14 mg/ml [2]
Melting Point 240-241°C [3]
Boiling Point 138.8°C at 760 mmHg [3]
Density 1.28 g/cm3 [3]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of S-Methylisothiourea hemisulfate is to treat it
as hazardous chemical waste and transfer it to a licensed disposal facility. On-site chemical
treatment is not advised without specific institutional protocols and expertise due to the
potential for hazardous reactions or byproducts.

1. Waste Segregation and Collection:

» Designate a specific, clearly labeled, and sealed container for S-Methylisothiourea
hemisulfate waste. The container should be compatible with the chemical and its potential
degradation products.
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» Do not mix S-Methylisothiourea hemisulfate waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Labeling:

e The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"S-Methylisothiourea hemisulfate".

 Include the approximate concentration and quantity of the waste.
» Note the date the waste was first added to the container.
3. Storage of Waste:

» Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents.[3]

e The storage area should have secondary containment to prevent the spread of material in
case of a leak.

4. Arranging for Disposal:
» Contact your institution's EHS office to schedule a pickup for the hazardous waste.
o Follow all institutional procedures for waste manifest documentation.

e The disposal of the container and its contents must be carried out by an approved and
licensed waste disposal company in accordance with local, state, and federal regulations.

Important Considerations:

» Spills: In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE.
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in the designated
hazardous waste container.

o Empty Containers: Empty containers that held S-Methylisothiourea hemisulfate should be
triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous waste.[4]
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e Regulations: Always adhere to the specific disposal regulations of your institution and
governing bodies. The guidance provided here is a general framework and may need to be
adapted to local requirements.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of S-
Methylisothiourea hemisulfate.
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S-Methylisothiourea Hemisulfate Waste Disposal Workflow
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Caption: Workflow for the safe disposal of S-Methylisothiourea hemisulfate.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of S-Methylisothiourea hemisulfate, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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